Journal Name:Chinese Journal of Catalysis
Journal ISSN:0253-9837
IF:12.92
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/709300/description#description
Year of Origin:1980
Publisher:Science Press
Number of Articles Per Year:203
Publishing Cycle:Monthly
OA or Not:Not
Synthesis of LiTiO2 Nanocrystals/Ordered Mesoporous Carbon Composite Hosts for High-Performance Lithium–Sulfur Batteries
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-04-12 , DOI: 10.1002/smsc.202300019
Metal oxide nanocrystals/mesoporous carbon composite materials are promising in the energy storage field. However, the construction of stoichiometric ternary nanocrystals-functionalized mesoporous carbon materials remains a great challenge. Herein, the synthesis of ultradispersed and ultrasmall LiTiO2 nanocrystals/ordered mesoporous carbon composites via a chelation-mediated multicomponent coassembly strategy is reported. In this case, the self-assembly into ordered mesostructures and the crystallization of nanoparticle processes can be decoupled by the molecular chelate strategy where citrate ligands can effectively inhibit the hydrolysis and phase separation of metal oxide precursors and confine the crystallization into nanocrystals without aggregation. The obtained 33%-LiTiO2–OMC composites present a high specific surface area (≈912 m2 g−1), a large pore volume (≈0.62 cm3 g−1), a uniform pore size (≈4.1 nm), and ultradispersed LiTiO2 nanocrystals (≈3 nm). When loading 60% sulfur, the composites exhibit a high reversible capacity (966 mAh g−1 after 100 cycles at 0.5C), an excellent rate capacity (700 mAh g−1 at 5C), and a long-term cycling performance (63% retention after 1000 cycles at 5C). This method is very simple and reproducible, which paves a new way for the design and synthesis of functional mesoporous materials.
Detail
Hot Gas-Blowing Assisted Crystallinity Management of Bar-Coated Perovskite Solar Cells and Modules
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-07-18 , DOI: 10.1002/smsc.202300069
The bar-coating technique for perovskite solar cells has been studied as a scalable process in relation to solar cell commercialization. In large-area bar coating, solvents with the high boiling points like dimethylformamide or γ-butyrolactone have difficulty in obtaining uniform and planar film at room temperature as they have slow evaporation rate. As an alternative, 2-methoxyethanol is a volatile and polar solvent, which is useful on a bar coating if applied using an air-blowing method with an air knife. Herein, a hot gas-blowing method for the fabrication of a perovskite layer to achieve both proper solvent evaporation and high crystallinity is developed. With 75 °C of N2 blowing on the bar-coated perovskite solution, highly crystalline perovskite films with large grains without voids are fabricated, showing excellent optical and electrical characteristics, such as long carrier lifetime, few carrier recombinations, and low trap density. Both small-area solar cells and large-area modules show good performance, 20.85% for the solar cell and 15.4% for the solar module. The results indicate that the newly proposed method can equally be applied to the fabrication of large-area solar cells toward commercialization.
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Tuning Dry and Wet Adhesion with a Branched Supramolecular Polymer Solution
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-06-11 , DOI: 10.1002/smsc.202300044
Endowing adhesives with both dry and wet adhesion to surfaces from hard substrates to soft biological tissues is challenging. Herein, a branched supramolecular polymer is introduced in dry- and wet-crosslinking forms to adaptively achieve dry and wet interfacial adhesion. The branched supramolecular polymer (PAMU) with multiple pendant functional moieties is prepared by one-pot reversible addition-fragmentation chain transfer polymerization. The PAMU polymer solution can firmly adhere to glass sheets after the water evaporates. The aqueous solution of PAMU polymer with residual double bonds can be further polymerized to form a wet crosslinking network. The hydrogen bonding moieties endow the supramolecular network with self-healing properties, while the in situ polymerization of the PAMU polymer leads to stable adhesion to wet tissues. This study provides a promising approach to develop supramolecular adhesives for versatile adhesion applications.
Detail
Progress in Surface Modification of SnO2 Electron Transport Layers for Stable Perovskite Solar Cells
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-04-12 , DOI: 10.1002/smsc.202200108
The photovoltaic (PV) performance of perovskite solar cells (PSCs) has rapidly advanced in the recent years; yet, the stability issue remains one of the last-mile challenges on the road to commercialization. Charge transport layers and their interfaces with perovskites stand for critical tuning knobs that determine the device stability of PSCs. This review focuses on the effects of modification of SnO2 electron transport layers (ETLs) on the interfacial physicochemical properties and stability of PSC devices. In detail, the intrinsic defects, surface hydroxyls, and nonuniform morphology of SnO2 will negatively impact its interfacial physicochemical properties, thus degrading the device stability of PSCs. To tackle these existing issues, three modification approaches, such as surface morphology control, surface physicochemical modifications, and surface composite-structure design, are categorized. Lastly, future perspectives in further promoting the stability of PSCs from SnO2 ETLs are raised based on the currently unresolved issues from both material and device levels.
Detail
Ordered CoIII-MOF@CoII-MOF Heterojunction for Highly Efficient Photocatalytic Syngas Production
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-02-28 , DOI: 10.1002/smsc.202200085
The design of advanced metal–organic framework (MOF) catalysts for solar-driven conversion of CO2 into syngas (CO/H2 mixture) is beneficial. Herein, the design of a joint MOF heterostructure consisting of orderly assembled CoII- and CoIII-based Prussian blue analogs (PBAs) driven by their spontaneous lattice match in the growth process is reported. As-prepared H/CoIII-PBA@CoII-PBA cage is a mesocrystal and exhibits superior photocatalytic syngas production activity (VCO up to 50.56 mmol g−1 h−1, CO/H2 = 1:1), which is among the best state-of-the-art heterogeneous photocatalysts in the literature. Theoretical calculations and experimental results confirm that CoIII-PBA exerts a stronger affinity for CO2 molecules than CoII-PBA, thus serving as the active site. The built-in electric field in the CoIII-PBA@CoII-PBA heterojunction can direct the fast transport of photogenerated electrons from CoII-PBA to the active CoIII-PBA. In the present case, the engineering of electronics outweighs morphological engineering to enhance the catalytic properties of CoIII-MOF@CoII-MOF for CO2-to-syngas conversion.
Detail
Photoresponsive Zinc-Based Batteries
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-07-21 , DOI: 10.1002/smsc.202300034
Photoresponsive batteries are an innovative technology that combines conversion and storage of solar energy, providing a potential solution for large-scale utilization of solar energy while reducing the reliance on traditional energy storage devices to meet the growing demand for energy. In search of more resource-saving alternatives to lithium-ion batteries, researchers are turning to zinc, which is abundant and environmentally friendly due to its recyclability. Zinc batteries offer high energy density and aqueous stability, making them a popular choice among researchers. This review summarizes the recent progress in photoresponsive zinc-based batteries. First, the photoresponsive zinc-based batteries are categorized into two groups: photoresponsive zinc-ion batteries and photoresponsive zinc–air batteries. The discussion then focuses on various photoelectrode designs, including some interesting strategies. Finally, the technical challenges associated with photoresponsive zinc-based batteries are summarized and discussed, and future research directions are proposed.
Detail
Sensing Dynamically Evolved Short-Range Nanomechanical Forces in Fast-Mutating Single Viral Spike Proteins
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-06-11 , DOI: 10.1002/smsc.202300029
Understanding changes in the mechanical features of a single protein from a mutated virus while establishing its relation to the point mutations is critical in developing new inhibitory routes to tackle the uncontrollable spread of the virus. Addressing this, herein, the chemomechanical features of a single spike protein are quantified from alpha, beta, and gamma variants of SARS-CoV-2. Integrated amplitude-modulation atomic force microscopy is used with dynamic force–distance curve (FDC) spectroscopy, in combination with theoretical models, to quantify Young's modulus, stiffness, adhesion forces, van der Waals forces, and the dissipative energy of single spike proteins. These obtained nanomechanical properties can be correlated with mutations in the individual proteins. Therefore, this work opens new possibilities to understand how the mechanical properties of a single spike protein relate to the viral functions. Additionally, single-protein nanomechanical experiments enable a variety of applications that, collectively, may build up a new portfolio of understanding protein biochemistry during the evolution of viruses.
Detail
Femtosecond Laser Direct-Write Plasmonic Nanolithography in Dielectrics
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-05-16 , DOI: 10.1002/smsc.202300054
Small Sci. 2022, 2, 2200038 DOI: 10.1002/smsc.202200038 A funder was missing from the acknowledgements section of the originally published article: National Key Research and Development Program of China (Grant No. 2019YFA0705000). The corrected acknowledgements section reads: This work was supported by National Key Research and Development Program of China (Grant No. 2019YFA0705000); National Natural Science Foundation of China (NSFC) (grant no. 11535008); Natural Science Foundation of Shandong Province (grant no. ZR2021ZD02); and Project 111 of China (grant no. B13029).
Detail
Precision Localization of Lipid-Based Nanoparticles by Dual-Fluorescent Labeling for Accurate and High-Resolution Imaging in Living Cells
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-06-27 , DOI: 10.1002/smsc.202300084
In nanomedicine, lipid-based nanoparticles (NPs) such as liposomes (LPs) have established an important position. Precise delineation of NP interaction with cells and detailed characterization of activity are becoming essential, which mainly rely on labeling with lipophilic fluorescent molecules and assuming stable association with NPs. However, because of label separation from NPs in (biological) media, or when processed by cells, fluorescence-based detection of an NP incorporating a single label may not necessarily indicate the actual presence of an NP but may be from the dissociated label, rendering results unreliable. Herein, flow cytometry and confocal microscopy are employed to demonstrate that to verify the localization of LPs in a cell with perfect accuracy, dual-labeling, and contemporaneous detection of both fluorescent signals in one pixel are required. This is combined with size exclusion chromatography (SEC) and mass spectrometry measurements to indicate factors involved in label dissociation, which helps to understand the possible conditions of dissociated label and NP. It is shown that determining label colocalization with, and label dissociation from, dual-labeled NPs are needed to provide accurate spatiotemporal insight into targeting destination (colocalized signals) and disintegration (separated signals) of NPs during intracellular processing and in studying payload delivery with precision in nanomedicine.
Detail
Holes Outperform Electrons in Group IV Semiconductor Materials
Chinese Journal of Catalysis ( IF 12.92 ) Pub Date: 2023-03-02 , DOI: 10.1002/smsc.202200094
A record-high mobility of holes, reaching 4.3 × 106 cm2 V−1 s−1 at 300 mK in an epitaxial strained germanium (s-Ge) semiconductor, grown on a standard silicon wafer, is reported. This major breakthrough is achieved due to the development of state-of-the-art epitaxial growth technology culminating in superior monocrystalline quality of the s-Ge material platform with a very low density of background impurities and other imperfections. As a consequence, the hole mobility in s-Ge appears to be ≈2 times higher than the highest electron mobility in strained silicon. In addition to the record mobility, this material platform reveals a unique combination of properties, which are a very large and tuneable effective g*-factor (>18), a very low percolation density (5 × 109 cm−2) and a small effective mass (0.054 m 0). This long-sought combination of parameters in one material system is important for the research and development of low-temperature electronics with reduced Joule heating and for quantum-electronics circuits based on spin qubits.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, APPLIED 应用化学1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
14.20 45 Science Citation Index Expanded Not
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